1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4-(2-pyridinyl)piperazine

• IUPAC Name: 3-phenyl-5-[(4-pyridin-2-ylpiperazin-1-yl)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C18H19N5O/c1-2-6-15(7-3-1)18-20-17(24-21-18)14-22-10-12-23(13-11-22)16-8-4-5-9-19-16/h1-9H,10-14H2
• InChI Key: QMRKZUDGUILERT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC(=NO2)C3=CC=CC=C3)C4=CC=CC=N4
• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol

Description

1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4-(2-pyridinyl)piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a piperazine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4-(2-pyridinyl)piperazine is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of various neurotransmitters and ion channels in the central nervous system.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been found to modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine. Additionally, it has been shown to inhibit the activity of various enzymes, such as cyclooxygenase and phosphodiesterase.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4-(2-pyridinyl)piperazine is its high potency and selectivity for specific targets. This makes it an ideal candidate for drug development. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4-(2-pyridinyl)piperazine. One of the most promising areas of research is in the development of new drugs for the treatment of various neurological disorders, such as epilepsy and chronic pain. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify potential drug targets.

Synthesis Methods

The synthesis of 1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4-(2-pyridinyl)piperazine is a complex process that involves multiple steps. One of the most commonly used methods for synthesizing this compound is the reaction of 1,4-dichlorobutane with 2-pyridylmethylamine in the presence of a base. This reaction results in the formation of 4-(2-pyridinyl)piperazine, which is then reacted with 3-phenyl-1,2,4-oxadiazole in the presence of a catalyst to yield the final product.

Scientific Research Applications

1-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4-(2-pyridinyl)piperazine has been extensively studied for its potential applications in various fields. One of the most significant applications of this compound is in the field of medicinal chemistry. It has been shown to exhibit potent anti-inflammatory, analgesic, and anticonvulsant activities in animal models.